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Abstract: This document provides a comprehensive overview of the application of gold and
mercury-based amalgam materials in dental restorations. While a direct gold-mercury amalgam
for fillings is not a common contemporary or well-documented historical material, this report
details the properties and protocols for the two primary related materials: direct gold
restorations and silver-mercury dental amalgams. This information is intended for researchers,
scientists, and drug development professionals interested in the material science and biological
impact of these dental materials.

Introduction and Historical Context

The use of metals to restore decayed teeth dates back millennia. Gold, due to its inertness and
malleability, has been used in dentistry for thousands of years, with evidence of its use by the
Etruscans as early as 201 AD for constructing dental appliances and fillings.[1][2] Early
applications often involved the use of gold leaf or foil directly compacted into the tooth cavity.[1]
In the 19th century, silver amalgam, a mixture of mercury with a silver-tin alloy, was introduced
as a more affordable and easier-to-use alternative to gold.[2][3] While early formulations varied,
modern dental amalgams are typically composed of mercury (about 50% by weight) and an
alloy powder containing silver, tin, and copper.[4] Gold has also been mentioned as a potential,
though less common, component in some amalgam alloy formulations.[5]

The term "gold-mercury amalgam" most accurately describes the paste formed when gold is
dissolved in mercury, a process historically used for gilding rather than for direct dental
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restorations. In dentistry, restorations are broadly categorized into gold restorations (direct gold

fillings or cast gold alloys) and amalgam restorations (primarily silver-mercury amalgams).

Data Presentation: Comparative Properties of Dental

Restorative Materials

The following tables summarize the key quantitative properties of direct gold, gold alloys, and

dental amalgams to provide a basis for comparison.

Table 1: Mechanical Properties of Dental Restorative Materials

Direct Gold Dental Amalgam
Property Gold Alloy (Cast) .
(Compacted) (High-Copper)
Compressive Strength  ~75 (after
] 291.2 £45.3 414
(MPa) condensation)
Tensile Strength )
32,000 psi (~220) Low
(MPa)
Brinell Hardness 25 (rises to 75 during
. 130-135 90
Number (BHN) condensation)
Yield Strength (psi) 30,000 (~207 MPa)

2323.4 + 322.4 MPa

Elastic Modulus (GPa) (2.32 GPa)
_ a

1437.5 + 507.2 MPa
(1.44 GPa)

Sources:[4][6][7]

Table 2: Physical Properties of Dental Restorative Materials
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Human Tooth

Dental
Property (Dentin/lEname  Direct Gold Gold Alloys
) Amalgam
Coefficient of
Thermal
] 8-15 - 12 -15 22 -28
Expansion (x
10-%/°C)
Density (glem) 16.5
ensi cm
Y9 (compacted)

Sources:[6][8]

Experimental Protocols

Protocol for Preparation of a Silver-Mercury Dental
Amalgam Specimen

This protocol is based on the general procedures outlined in ISO 1559 for dental amalgam.[9]

Materials and Equipment:

Pre-capsulated dental amalgam alloy (high-copper) and mercury

e Amalgamator (mechanical triturator)

e Cylindrical specimen mold (e.g., 4 mm diameter, 8 mm height) made of hardened steel

e Condenser with a flat end

e Carving instruments

o Micrometer

e |ncubator at 37°C

Procedure:
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Capsule Activation and Trituration: Activate the pre-capsulated amalgam according to the
manufacturer's instructions. Place the capsule in the amalgamator and triturate for the time
specified by the manufacturer.

Condensation: Immediately after trituration, dispense the plastic amalgam mass into the
cylindrical mold. Use the condenser to apply firm, steady pressure to pack the amalgam into
the mold. The goal is to achieve a dense, void-free specimen. Overfill the mold slightly to
ensure the final specimen is flush with the top after carving.

Carving: Use a sharp carving instrument to remove the excess amalgam from the top of the
mold, creating a flat surface.

Specimen Ejection: Carefully eject the cylindrical specimen from the mold after the initial set
(typically a few minutes).

Incubation: Store the specimen in an incubator at 37°C for the desired time before testing
(e.g., 1 hour, 24 hours).

Protocol for Compressive Strength Testing

This protocol is adapted from general procedures for testing dental materials and 1ISO 1559.[9]
[10]

Equipment:

» Universal testing machine with a compression fixture

o Prepared cylindrical amalgam specimens (e.g., 4 mm diameter, 8 mm height)
Procedure:

e Specimen Measurement: Measure the diameter and length of the amalgam specimen with a
micrometer at three different locations and calculate the average.

e Machine Setup: Place the specimen vertically between the compression plates of the
universal testing machine.
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o Testing: Apply a compressive load at a constant crosshead speed (e.g., 0.5 mm/min) until
the specimen fractures.[11]

o Data Recording: Record the maximum load (in Newtons) at which fracture occurs.

e Calculation: Calculate the compressive strength (oc) in megapascals (MPa) using the
formula: oc = 4F / (1td?) where F is the maximum load in Newtons and d is the diameter of
the specimen in millimeters.

Protocol for Diametral Tensile Strength Testing

This method is used to determine the tensile strength of brittle materials like dental amalgam.
[10][12]

Equipment:

» Universal testing machine with a compression fixture

e Prepared cylindrical amalgam specimens (e.g., 6 mm diameter, 3 mm height)
Procedure:

e Specimen Measurement: Measure the diameter and thickness of the disc-shaped specimen
with a micrometer.

e Machine Setup: Place the specimen diametrically between the compression plates of the
universal testing machine.

o Testing: Apply a compressive load at a constant crosshead speed until the specimen
fractures along its diameter.

o Data Recording: Record the maximum load (in Newtons) at which fracture occurs.

» Calculation: Calculate the diametral tensile strength (ot) in megapascals (MPa) using the
formula: ot = 2F / (1tdt) where F is the maximum load in Newtons, d is the diameter, and t is
the thickness of the specimen in millimeters.
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Protocol for Coefficient of Thermal Expansion (CTE)
Measurement

This protocol is based on methods using thermomechanical analysis (TMA) or dilatometry, as
described by ASTM E831 and ISO 11359.[13]

Equipment:
o Thermomechanical analyzer (TMA) or dilatometer
» Prepared rectangular or cylindrical specimen of the material

Procedure:

Specimen Preparation: Prepare a specimen of the material with flat, parallel ends. The
dimensions will depend on the instrument's requirements.

¢ Instrument Setup: Place the specimen in the TMA or dilatometer. A probe rests on the
specimen to measure changes in its length.

o Thermal Cycling: Heat the specimen at a controlled rate (e.g., 5°C/min) over a specified
temperature range relevant to the oral environment (e.g., 20°C to 60°C).

o Data Acquisition: The instrument records the change in the specimen’s length as a function
of temperature.

e Calculation: The CTE () is calculated as the fractional change in length per degree of
temperature change: a = (AL / Lo) / AT where AL is the change in length, Lo is the original
length, and AT is the change in temperature.

Visualization of Cellular and Molecular Mechanisms
Experimental Workflow for Amalgam Property Testing

Workflow for the preparation and testing of dental amalgam specimens.

Signaling Pathway of Mercury-Induced Oxidative Stress

Mercury released from dental amalgam can induce cellular toxicity through oxidative stress.
The following diagram illustrates a simplified signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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